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Compound of Interest

Compound Name: trans-2-Hexenyl acetate
CAS No.: 2497-18-9
Cat. No.: B1223535
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Section 1: Core Chemical Identity

trans-2-Hexenyl acetate, also known as (E)-2-hexen-1-yl acetate, is an organic compound
classified as an ester. Its distinct chemical structure is the foundation of its characteristic
properties and reactivity.

Key Identifiers and Properties:
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Identifier Value Source
CAS Number 2497-18-9 [1112]
Molecular Formula CsH1402 [1][3]14]
Molecular Weight 142.20 g/mol [2][41[5]
Appearance Colorless to pale yellow liquid [41[6]
Boiling Point 165-166 °C [1][4]
Density ggrzz)ximately 0.898 g/mL at o

Acetic acid trans-2-hexenyl
Synonyms ester, (E)-2-hexen-1-yl acetate, [3][5]
Hexenyl trans-2 acetate

The Chemical Abstracts Service (CAS) number is a unique identifier, crucial for unambiguous
identification in research and regulatory contexts. The molecular formula and weight are
fundamental for stoichiometric calculations in synthesis and for analytical characterization.

Section 2: Synthesis and Mechanistic Insights

The industrial synthesis of trans-2-Hexenyl acetate is a prime example of esterification. This
reaction typically involves the acid-catalyzed reaction of trans-2-hexen-1-ol with acetic
anhydride or acetic acid.

Experimental Protocol: Fischer Esterification of trans-2-
Hexen-1-ol

This protocol outlines a standard laboratory-scale synthesis.
Materials:
e trans-2-Hexen-1-ol

e Acetic anhydride
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Sulfuric acid (catalyst)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Distillation apparatus

Separatory funnel

Procedure:

In a round-bottom flask, combine one molar equivalent of trans-2-Hexen-1-ol with 1.2 molar
equivalents of acetic anhydride.

Slowly add a catalytic amount of concentrated sulfuric acid while stirring and cooling the
mixture in an ice bath.

Allow the reaction to proceed at room temperature for several hours, monitoring its progress
via thin-layer chromatography (TLC).

Upon completion, quench the reaction by carefully adding it to a saturated sodium
bicarbonate solution to neutralize the excess acid.

Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable
organic solvent, such as diethyl ether.

Combine the organic layers and wash with brine.
Dry the organic layer over anhydrous magnesium sulfate and filter.
Remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by fractional distillation to obtain pure trans-2-Hexenyl acetate.

Causality in Experimental Choices: The use of excess acetic anhydride drives the equilibrium

of the esterification reaction towards the product side, maximizing the yield. The catalytic

amount of sulfuric acid protonates the carbonyl oxygen of the acetic anhydride, making it more
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electrophilic and susceptible to nucleophilic attack by the alcohol. The final purification by
distillation is essential to remove any unreacted starting materials and byproducts, ensuring a
high-purity final product.

Visualizing the Synthesis Workflow
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Caption: Workflow for the synthesis of trans-2-Hexenyl acetate.
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Section 3: Applications in Research and Industry

trans-2-Hexenyl acetate is a versatile compound with applications spanning multiple sectors,
primarily due to its characteristic fruity and green aroma.

e Flavor and Fragrance Industry: It is a key component in the formulation of artificial fruit
flavors, particularly apple and pear, and is used to impart fresh, green notes to perfumes and
cosmetics.[3][4]

» Organic Synthesis: In a research and development context, it serves as a valuable starting
material or intermediate for the synthesis of more complex molecules.[3] Its double bond and
ester functional group offer multiple sites for chemical modification, making it a useful
building block in the creation of novel pharmaceuticals and agrochemicals.[3]

o Food Preservation: Emerging research is exploring its antimicrobial properties for potential
use as a natural alternative to synthetic preservatives in perishable food products, thereby
extending their shelf life.[3]

Section 4: Analytical Characterization and Quality
Control

Ensuring the purity and identity of trans-2-Hexenyl acetate is paramount for its application,
especially in the food and fragrance industries. A combination of analytical techniques is
employed for comprehensive quality control.

Analytical Techniques:
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Technique Purpose

To determine the purity of the compound and
Gas Chromatography (GC) ) ] o N
identify any volatile impurities.

To confirm the molecular weight and
Mass Spectrometry (MS) fragmentation pattern, verifying the compound's

identity.

] To elucidate the precise molecular structure,
Nuclear Magnetic Resonance (NMR) ) ) ]
including the stereochemistry of the double

Spectroscopy bond
ond.

To identify the characteristic functional groups,
Fourier-Transform Infrared (FTIR) Spectroscopy  such as the ester carbonyl and the C=C double
bond.

This multi-faceted analytical approach provides a self-validating system for the quality control of
trans-2-Hexenyl acetate, ensuring it meets the stringent requirements for its intended
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [A Comprehensive Technical Guide to trans-2-Hexenyl
Acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1223535/docs#a-comprehensive-technical-guide-to-
trans-2-hexenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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